Cas no 89988-99-8 (1-(4-Chloro-2-methoxyphenyl)piperazine hydrochloride)

• Product Name: 1-(4-Chloro-2-methoxyphenyl)piperazine hydrochloride
• CAS No: 89988-99-8
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• MDL: MFCD22570330
• CID: 1949544
• PubChem ID: 101043533
• Update Time: 2025-04-21

1-(4-Chloro-2-methoxyphenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxyphenyl)piperazine Hydrochloride (1:1)
• 1-(4-Chloro-2-methoxyphenyl)piperazine hydrochloride
• 1-(4-chloro-2-methoxyphenyl)piperazine;hydrochloride
• 1-(4-chloro-2-Methoxyphenyl)piperazine HCl
• CS-0357816
• MFCD22570330
• AB90988
• AKOS027339274
• 89988-99-8
• EN300-7401711
• Piperazine, 1-(4-chloro-2-methoxyphenyl)-, hydrochloride (1:2)

• MDL： MFCD22570330
• Inchi： 1S/C11H15ClN2O.ClH/c1-15-11-8-9(12)2-3-10(11)14-6-4-13-5-7-14;/h2-3,8,13H,4-7H2,1H3;1H
• InChI Key： KTLMCBHQNCLBNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)N1CCNCC1.Cl

Computed Properties

• Exact Mass: 262.0639685Da
• Monoisotopic Mass: 262.0639685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines